Cas no 2172592-37-7 (1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172592-37-7
• MF: C₁₀H₁₈N₄S
• MW: 226.341720104218
• CID: 5895859
• PubChem ID: 165758946
• Update Time: 2025-10-29

1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596481
• 2172592-37-7

• Inchi： 1S/C10H18N4S/c1-4-5-8-9(10(11)15)12-13-14(8)6-7(2)3/h7H,4-6H2,1-3H3,(H2,11,15)
• InChI Key： LECSXXYGKNSDLS-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC)N(CC(C)C)N=N1)N

Computed Properties

• Exact Mass: 226.12521776g/mol
• Monoisotopic Mass: 226.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide

1-(2-Methylpropyl)-5-Propyl-1H-1,2,3-Triazole-4-Carbothioamide: A Comprehensive Overview

1-(2-Methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172592-37-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide is characterized by a 1,2,3-triazole core with specific alkyl substituents. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of the thioamide group (–CSNH₂) adds to the compound's reactivity and potential biological activity. The synthesis of this compound typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a well-established method in click chemistry. This reaction allows for the efficient formation of the 1,2,3-triazole ring from an azide and an alkyne precursor.

Biological Properties

1-(2-Methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide has been investigated for its potential biological activities. Recent studies have shown that this compound exhibits significant antimicrobial properties against a variety of bacterial and fungal strains. The triazole moiety is known to interfere with ergosterol biosynthesis in fungi, making it an effective antifungal agent. Additionally, the thioamide group may contribute to its antibacterial activity by disrupting cell wall synthesis or other essential metabolic processes.

Beyond its antimicrobial properties, 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide has also shown promise in anti-inflammatory and analgesic applications. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases and pain conditions.

Clinical Relevance and Research Developments

The clinical relevance of 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide is an active area of research. Several preclinical studies have evaluated its efficacy and safety in animal models. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively reduced inflammation and pain in rodent models of arthritis without significant adverse effects. These results are encouraging and warrant further investigation in human clinical trials.

In addition to its therapeutic potential, 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide has been explored for its use as a chemical probe in biological research. Its unique structure and functional groups make it a valuable tool for studying various biological processes and pathways. Researchers have used this compound to investigate the mechanisms underlying inflammation and microbial resistance, providing insights that could lead to the development of new therapeutic strategies.

Safety Considerations

Safety is a critical aspect of any pharmaceutical development process. Preclinical toxicology studies have indicated that 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety in humans. Ongoing research aims to address potential side effects and optimize dosing regimens to maximize therapeutic benefits while minimizing risks.

Conclusion

In conclusion, 1-(2-methylpropyl)-5-propyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172592-37-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in various disease areas.